Cas no 911228-69-8 (5-Bromo-pyrimidine-2-carboxylic acid diethylamide)
5-Bromo-pyrimidine-2-carboxylic acid diethylamide is a brominated pyrimidine derivative with a diethylamide functional group, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its pyrimidine core provides a rigid heterocyclic scaffold, while the bromine substituent enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The diethylamide moiety contributes to improved solubility and potential bioactivity, making it valuable in medicinal chemistry for the development of targeted compounds. This compound is particularly suited for applications in drug discovery, where its structural features enable the exploration of structure-activity relationships. High purity and consistent quality ensure reliable performance in synthetic workflows.
911228-69-8 structure
Product Name:5-Bromo-pyrimidine-2-carboxylic acid diethylamide
CAS No:911228-69-8
MF:C9H12BrN3O
MW:258.115080833435
CID:2182732
PubChem ID:44254500
Update Time:2025-10-15
5-Bromo-pyrimidine-2-carboxylic acid diethylamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-pyrimidine-2-carboxylic acid diethylamide
- DB-263517
- SB39830
- 5-bromo-N,N-diethylpyrimidine-2-carboxamide
- SCHEMBL5011310
- 911228-69-8
-
- Inchi： 1S/C9H12BrN3O/c1-3-13(4-2)9(14)8-11-5-7(10)6-12-8/h5-6H,3-4H2,1-2H3
- InChI Key： YJIFGZOQBMGQJB-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C(N(CC)CC)=O)=NC=1
Computed Properties
- Exact Mass: 257.01637g/mol
- Monoisotopic Mass: 257.01637g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.1Ų
5-Bromo-pyrimidine-2-carboxylic acid diethylamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165552-5g |
5-bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95% | 5g |
$394 | 2024-07-20 | |
| Chemenu | CM165552-5g |
5-bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95% | 5g |
$308 | 2021-08-05 | |
| Chemenu | CM165552-10g |
5-bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95% | 10g |
$439 | 2021-08-05 | |
| Chemenu | CM165552-25g |
5-bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95% | 25g |
$795 | 2021-08-05 | |
| Chemenu | CM165552-100g |
5-bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95% | 100g |
$1772 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748654-5g |
5-Bromo-n,n-diethylpyrimidine-2-carboxamide |
911228-69-8 | 98% | 5g |
￥2506.00 | 2024-04-25 | |
| Crysdot LLC | CD11019152-5g |
5-Bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95+% | 5g |
$326 | 2024-07-19 | |
| Crysdot LLC | CD11019152-10g |
5-Bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95+% | 10g |
$465 | 2024-07-19 | |
| Crysdot LLC | CD11019152-25g |
5-Bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95+% | 25g |
$842 | 2024-07-19 | |
| Crysdot LLC | CD11019152-100g |
5-Bromo-N,N-diethylpyrimidine-2-carboxamide |
911228-69-8 | 95+% | 100g |
$1880 | 2024-07-19 |
5-Bromo-pyrimidine-2-carboxylic acid diethylamide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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